4-Bromo-3,5-dimethoxy-N-[(E)-2-phenylethenyl]sulfonylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-Bromo-3,5-dimethoxy-N-[(E)-2-phenylethenyl]sulfonylbenzamide is a useful research compound. Its molecular formula is C17H16BrNO5S and its molecular weight is 426.28. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Sulfonamide-derived compounds, including those similar to "4-Bromo-3,5-dimethoxy-N-[(E)-2-phenylethenyl]sulfonylbenzamide", have been synthesized and characterized, revealing their potential for various applications. For instance, the synthesis of sulfonamide-derived ligands and their transition metal complexes has been explored, showing significant antibacterial and antifungal activities. The structures of these compounds have been determined using various spectroscopic and analytical techniques, including X-ray diffraction ((Chohan & Shad, 2011)).
Biological Evaluation
The biological activities of sulfonamide-derived compounds have been a subject of interest. Studies have indicated moderate to significant antibacterial activity against various bacterial strains and good antifungal activity against different fungal strains. This suggests a potential for these compounds in developing new antimicrobial agents ((Chohan & Shad, 2011)).
Applications in Organic Chemistry
The reactivity and application of related bromomethyl and bromostyryl sulfones in organic synthesis have been investigated. For example, the Michael-induced Ramberg-Bäcklund reaction involving bromomethyl (E)-2-bromo-2-phenylethenyl sulfone has been studied, highlighting the utility of these sulfones in synthesizing complex organic molecules ((Vasin, Bolusheva, & Razin, 2003)).
Pharmaceutical Research
In the pharmaceutical domain, the synthesis and evaluation of glibenclamide analogs, incorporating structures similar to "this compound", have demonstrated hypoglycemic and hypolipidemic activities in animal models. These findings indicate the potential of such compounds in the treatment of diabetes and associated metabolic disorders ((Ahmadi et al., 2014)).
Properties
IUPAC Name |
4-bromo-3,5-dimethoxy-N-[(E)-2-phenylethenyl]sulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16BrNO5S/c1-23-14-10-13(11-15(24-2)16(14)18)17(20)19-25(21,22)9-8-12-6-4-3-5-7-12/h3-11H,1-2H3,(H,19,20)/b9-8+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJJQYRAOFMUSJB-CMDGGOBGSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1Br)OC)C(=O)NS(=O)(=O)C=CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=CC(=C1Br)OC)C(=O)NS(=O)(=O)/C=C/C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16BrNO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.